ethyl 7-(2-methylpropyl)-2-oxo-6-(3-phenylpropanoylimino)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

• Molecular Formula: C27H28N4O4
• Molecular Weight: 472.5 g/mol
• IUPAC Name: ethyl 7-(2-methylpropyl)-2-oxo-6-(3-phenylpropanoylimino)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C27H28N4O4/c1-4-35-27(34)21-16-20-24(28-22-12-8-9-15-30(22)26(20)33)31(17-18(2)3)25(21)29-23(32)14-13-19-10-6-5-7-11-19/h5-12,15-16,18H,4,13-14,17H2,1-3H3
• InChI Key: DMRXNPNXGLNJSS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=NC(=O)CCC4=CC=CC=C4)CC(C)C

Description

• This compound belongs to the oxazine family and was discovered through targeted synthetic efforts to explore novel heterocyclic compounds with potential bioactive properties .
• Its complex structure contains multiple fused rings, including a triazatricyclo[8.4.0.03,8]tetradeca ring system.
• The compound’s systematic name is quite lengthy, so it’s often referred to by its CAS number: 1335210-34-8.

Preparation Methods

• Unfortunately, specific synthetic routes and industrial production methods for this compound are not widely documented. given its complexity, it likely involves multiple steps.
• Researchers would need to explore novel strategies to access this compound efficiently.

Chemical Reactions Analysis

Reactivity: Due to its diverse functional groups, this compound could undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products would depend on the reaction conditions and regioselectivity. Isolated intermediates and final products would need further investigation.

Scientific Research Applications

Chemistry: Researchers might explore its reactivity, stereochemistry, and applications in organic synthesis.

Biology and Medicine: Investigate its potential as a drug candidate or probe for biological studies.

Industry: If scalable synthesis becomes feasible, applications in materials science or agrochemicals could emerge.

Mechanism of Action

• Unfortunately, detailed information about its mechanism of action is not readily available.
• Researchers would need to study its interactions with biological targets, cellular pathways, and potential therapeutic effects.

Comparison with Similar Compounds

Uniqueness: The compound’s intricate structure sets it apart, especially the triazatricyclo[8.4.0.03,8]tetradeca ring system.

Similar Compounds: While direct analogs are scarce, exploring related heterocyclic compounds (e.g., oxazines, pyrazines) could provide context.